Cas no 1140-36-9 (3-(4-Bromophenyl)benzo[c]isoxazole)

• Product Name: 3-(4-Bromophenyl)benzo[c]isoxazole
• CAS No: 1140-36-9
• MF: C₁₃H₈BrNO
• MW: 274.112722396851
• CID: 1095151
• PubChem ID: 15579053
• Update Time: 2025-04-20

3-(4-Bromophenyl)benzo[c]isoxazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-Bromophenyl)benzo[c]isoxazole
• 2,1-Benzisoxazole, 3-(4-broMophenyl)-
• 3-(4-bromophenyl)-2,1-Benzisoxazole
• 3-(4-bromophenyl)anthranil
• DB-060576
• DTXSID901294596
• A18097
• 1140-36-9
• 3-(4-BROMOPHENYL)-2,1-BENZOXAZOLE

• Inchi： 1S/C13H8BrNO/c14-10-7-5-9(6-8-10)13-11-3-1-2-4-12(11)15-16-13/h1-8H
• InChI Key： SHCCGVDBBQECPF-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=C2C=CC=CC2=NO1

Computed Properties

• Exact Mass: 272.97893g/mol
• Monoisotopic Mass: 272.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 26Ų